Cas no 5522-66-7 (Protoporphyrin IX dimethyl ester)

• Product Name: Protoporphyrin IX dimethyl ester
• CAS No: 5522-66-7
• MF: C₃₆H₃₈N₄O₄
• MW: 590.71132
• MDL: MFCD29047709
• CID: 45983
• PubChem ID: 24846363
• Update Time: 2025-05-20

Protoporphyrin IX dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Protoporphyrin IX dimethyl ester
• Dimethyl 8,13-divinyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
• 3-Phenylpropionyl chloride
• Ooporpyhrin dimethyl ester
• Protoporphyrin IX dimethyl ester, ≥95%(HPLC)
• methyl 3-[8,13-di(ethenyl)-18-(3-methoxy-3-oxo-propyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
• methyl 3-[8,13-di(ethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
• Protoporphyrin IX diMethyl es
• 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diethenyl-3,8,13,17-tetraMethyl-, 2,18-diMethyl ester
• ProtoporphyrinIX dimethyl ester,Dimethyl 8,13-divinyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate, Ooporpyhrin dimethyl ester
• 7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-Porphine-2,18-dipropanoic acid- 2,18-dimethyl ester

• MDL： MFCD29047709
• Inchi： 1S/C36H38N4O4/c1-9-23-19(3)27-15-28-21(5)25(11-13-35(41)43-7)33(39-28)18-34-26(12-14-36(42)44-8)22(6)30(40-34)17-32-24(10-2)20(4)29(38-32)16-31(23)37-27/h9-10,15-18,37,40H,1-2,11-14H2,3-8H3/b27-15-,28-15?,29-16?,30-17?,31-16-,32-17-,33-18-,34-18?
• InChI Key： XNCGCBXDDMJCKW-MFBGAUBSSA-N
• SMILES： CC1=C2/C=C3C(C)=C(CCC(OC)=O)C(/C=C(N/4)/C(CCC(OC)=O)=C(C)C4=C\C5=N/C(C(C)=C5C=C)=C\C(N2)=C1C=C)=N/3
• BRN： 381574

Computed Properties

• Exact Mass: 590.28900
• Monoisotopic Mass: 590.28930571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 5.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: Crystallization. Sensitive to light and air
• Density: 1.1960
• Melting Point: 225-228 °C (lit.)
• Boiling Point: 1016.967°C at 760 mmHg
• Solubility: DMSO: soluble
• PSA: 108.90000
• LogP: 4.21740
• Solubility: Soluble in chloroform, slightly soluble in methanol, insoluble in carbonic acid solution

Protoporphyrin IX dimethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-10-23
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents

Additional information on Protoporphyrin IX dimethyl ester

Recent Advances in Protoporphyrin IX Dimethyl Ester (CAS: 5522-66-7) Research: A Comprehensive Review

Protoporphyrin IX dimethyl ester (CAS: 5522-66-7) is a derivative of protoporphyrin IX, a critical intermediate in the heme biosynthesis pathway. This compound has garnered significant attention in recent years due to its versatile applications in photodynamic therapy (PDT), fluorescence imaging, and as a biochemical tool in studying porphyrin metabolism. The unique photophysical properties of Protoporphyrin IX dimethyl ester, including its strong absorption in the visible spectrum and efficient singlet oxygen generation, make it a promising candidate for therapeutic and diagnostic purposes. This research brief aims to synthesize the latest findings on this compound, highlighting its potential in biomedical applications.

Recent studies have focused on optimizing the synthesis and purification of Protoporphyrin IX dimethyl ester to enhance its yield and purity. A 2023 study published in the Journal of Porphyrins and Phthalocyanines demonstrated an improved synthetic route using microwave-assisted esterification, which reduced reaction times and increased product stability. The study also emphasized the importance of high-purity Protoporphyrin IX dimethyl ester for reproducible experimental outcomes, particularly in PDT applications where impurities can significantly affect efficacy and safety.

In the context of photodynamic therapy, Protoporphyrin IX dimethyl ester has shown remarkable potential as a photosensitizer. A preclinical study conducted by researchers at the University of Tokyo (2024) explored its use in treating cutaneous squamous cell carcinoma. The results indicated that Protoporphyrin IX dimethyl ester, when activated by specific wavelengths of light, induced selective tumor cell apoptosis with minimal damage to surrounding healthy tissues. The study also highlighted the compound's ability to accumulate preferentially in tumor cells, a property attributed to its lipophilic nature and interactions with cellular membranes.

Beyond its therapeutic applications, Protoporphyrin IX dimethyl ester has emerged as a valuable tool in fluorescence imaging. A recent publication in Analytical Chemistry (2024) detailed its use in developing novel biosensors for detecting reactive oxygen species (ROS) in live cells. The researchers engineered a ratiometric fluorescence probe by conjugating Protoporphyrin IX dimethyl ester with a ROS-sensitive moiety, enabling real-time monitoring of oxidative stress dynamics. This innovation opens new avenues for studying redox biology and evaluating the efficacy of antioxidant therapies.

The pharmacokinetics and biodistribution of Protoporphyrin IX dimethyl ester have also been subjects of intensive investigation. A 2023 study in Drug Metabolism and Disposition employed advanced mass spectrometry techniques to characterize the compound's metabolism in rodent models. The findings revealed that Protoporphyrin IX dimethyl ester undergoes rapid hepatic clearance, with significant accumulation in the liver and kidneys. These insights are crucial for designing targeted delivery systems to improve its therapeutic index and reduce off-target effects.

Despite these advancements, challenges remain in the clinical translation of Protoporphyrin IX dimethyl ester. Issues such as limited aqueous solubility, potential phototoxicity in non-target tissues, and variability in cellular uptake need to be addressed. Recent efforts have focused on developing nanoparticle-based delivery platforms to overcome these limitations. For instance, a 2024 study in Nanomedicine: Nanotechnology, Biology, and Medicine reported the successful encapsulation of Protoporphyrin IX dimethyl ester in biodegradable polymeric nanoparticles, enhancing its solubility and tumor-targeting capabilities while minimizing systemic toxicity.

In conclusion, Protoporphyrin IX dimethyl ester (CAS: 5522-66-7) continues to be a compound of significant interest in the field of chemical biology and medicine. The latest research underscores its potential in photodynamic therapy, fluorescence imaging, and as a biochemical probe. However, further studies are needed to optimize its properties and address the challenges associated with its clinical application. The ongoing development of novel formulations and delivery systems holds promise for unlocking the full therapeutic potential of this versatile porphyrin derivative.